Cas no 5472-71-9 (1H-Benzotriazole,1-(4-morpholinylmethyl)-)

• Product Name: 1H-Benzotriazole,1-(4-morpholinylmethyl)-
• CAS No: 5472-71-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 368550
• PubChem ID: 24870418
• Update Time: 2025-11-02

1H-Benzotriazole,1-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-(4-morpholinylmethyl)-
• 4-(benzotriazol-1-ylmethyl)morpholine
• 1-(1-morpholinomethyl)benzotriazole
• 1-(4-morpholinomethyl)-1H-benzotriazole
• 1-(4-Morpholinylmethyl)-1H-1,2,3-benzotriazole
• 1H-Benzotriazole,1-(4-morpholinylmethyl)
• 1-morpholin-4-ylmethyl-1H-benzo[1,2,3]triazole
• 1-Morpholin-4-ylmethyl-1H-benzotriazole
• 1-Morpholinomethyl-1H-benzotriazol
• 1-morpholinomethyl-1H-benzotriazole
• 4-(benzotriazolylmethyl)morpholine
• NSC29448
• 1-(4-Morpholinylmethyl)-1H-benzotriazole
• CCG-38004
• NCGC00013363-02
• Oprea1_470089
• (4-MORPHOLINYLMETHYL)BENZOTRIAZOLE
• NSC-29448
• NS00043950
• 5472-71-9
• SR-01000394294-1
• N-(benzotriazol-1-ylmethyl)morpholine
• InChI=1/C11H14N4O/c1-2-4-11-10(3-1)12-13-15(11)9-14-5-7-16-8-6-14/h1-4H,5-9H
• NCGC00013363
• BT-218
• 1-[(morpholin-4-yl)methyl]-1H-1,2,3-benzotriazole
• 1-((MORPHOLIN-4-YL)METHYL)-1H-BENZOTRIAZOLE
• 4-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)morpholine
• SCHEMBL2491350
• EINECS 226-813-2
• CHEMBL1492579
• AKOS000271311
• 1H-BENZOTRIAZOLE, 1-(MORPHOLINOMETHYL)-
• 1-(4-Morpholinylmethyl)-1H-1,2,3-benzotriazole #
• 1H-Benzotriazole, 1-(4-morpholinylmethyl)-
• 91S3WP4AQU
• NCI29448
• UNII-91S3WP4AQU
• SR-01000394294
• 1-(Morpholin-4-ylmethyl)-1H-1,2,3-benzotriazole
• YZYQTUBWZGCDLR-UHFFFAOYSA-N
• DTXSID30203188
• NCGC00096480-01
• CS-0270448
• NSC 29448
• NCI60_002438
• CBDivE_001770
• STK926169
• 1-(morpholin-4-ylmethyl)-1H-benzotriazole

• MDL： MFCD00188021
• Inchi： 1S/C11H14N4O/c1-2-4-11-10(3-1)12-13-15(11)9-14-5-7-16-8-6-14/h1-4H,5-9H2
• InChI Key： YZYQTUBWZGCDLR-UHFFFAOYSA-N
• SMILES： O1CCN(CN2C3C=CC=CC=3N=N2)CC1

Computed Properties

• Exact Mass: 218.11700
• Monoisotopic Mass: 218.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.35
• Melting Point: 104-107 °C (lit.)
• Boiling Point: 381.8°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.575
• PSA: 54.04000
• LogP: 0.72800
• Solubility: Not determined

1H-Benzotriazole,1-(4-morpholinylmethyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1H-Benzotriazole,1-(4-morpholinylmethyl)-

Comprehensive Overview of 1H-Benzotriazole,1-(4-morpholinylmethyl)- (CAS No. 5472-71-9)

1H-Benzotriazole,1-(4-morpholinylmethyl)- (CAS No. 5472-71-9) is a specialized chemical compound that has garnered significant attention in various industrial and research applications. This compound, often referred to by its systematic name, belongs to the benzotriazole class, which is known for its versatile properties. The integration of a morpholinylmethyl group enhances its functionality, making it a valuable component in several advanced applications. Researchers and industry professionals frequently search for this compound due to its unique chemical structure and potential uses in fields such as pharmaceuticals, materials science, and corrosion inhibition.

The chemical structure of 1H-Benzotriazole,1-(4-morpholinylmethyl)- features a benzotriazole core, which is a heterocyclic compound containing a benzene ring fused to a triazole ring. The addition of the 4-morpholinylmethyl substituent introduces a morpholine moiety, a six-membered ring containing both nitrogen and oxygen atoms. This structural modification significantly influences the compound's physical and chemical properties, such as solubility, stability, and reactivity. These characteristics make it a subject of interest for scientists exploring novel chemical entities for industrial applications.

One of the most prominent applications of 1H-Benzotriazole,1-(4-morpholinylmethyl)- is in the field of corrosion inhibition. Benzotriazole derivatives are widely recognized for their ability to protect metals from oxidative degradation. The morpholine group in this particular derivative may enhance its adsorption onto metal surfaces, thereby improving its efficacy as a corrosion inhibitor. This property is particularly relevant in industries such as automotive, aerospace, and electronics, where metal preservation is critical. Recent trends in sustainable engineering have also spurred interest in eco-friendly corrosion inhibitors, positioning this compound as a potential candidate for green chemistry initiatives.

In the pharmaceutical sector, 1H-Benzotriazole,1-(4-morpholinylmethyl)- is explored for its potential biological activities. Benzotriazole derivatives have demonstrated antimicrobial, antiviral, and anticancer properties in various studies. The morpholine moiety, commonly found in pharmacologically active compounds, may further augment its bioactivity. Researchers are investigating its role in drug design, particularly in the development of targeted therapies. The compound's ability to interact with biological macromolecules, such as proteins and DNA, makes it a promising scaffold for medicinal chemistry.

Another area of interest for 1H-Benzotriazole,1-(4-morpholinylmethyl)- is materials science. The compound's unique structure allows it to act as a ligand or a building block for more complex materials. For instance, it can be used in the synthesis of coordination polymers or metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing. The morpholine group's electron-donating properties may also influence the electronic characteristics of these materials, making them suitable for optoelectronic devices. As the demand for advanced materials grows, this compound is likely to play a pivotal role in innovation.

The synthesis of 1H-Benzotriazole,1-(4-morpholinylmethyl)- typically involves the reaction of benzotriazole with a morpholine derivative under controlled conditions. Researchers have optimized various synthetic routes to improve yield and purity, ensuring its availability for commercial and academic use. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to characterize the compound, confirming its structural integrity. These methods are crucial for quality control and regulatory compliance, especially when the compound is used in sensitive applications.

From an environmental perspective, the biodegradability and toxicity of 1H-Benzotriazole,1-(4-morpholinylmethyl)- are subjects of ongoing research. While benzotriazole derivatives are generally considered stable, their environmental impact depends on factors such as persistence and bioaccumulation. Regulatory agencies and environmental scientists are working to assess the ecological risks associated with these compounds, ensuring their safe use. This aligns with the global push toward sustainable chemistry and responsible industrial practices.

Market trends indicate a growing demand for 1H-Benzotriazole,1-(4-morpholinylmethyl)-, driven by its diverse applications. The compound is available through specialized chemical suppliers, often in high-purity grades tailored to specific industries. Pricing and availability may vary based on factors such as production scale and regional demand. Companies involved in the manufacture and distribution of this compound are increasingly focusing on transparency and sustainability, catering to the evolving needs of their clients.

In conclusion, 1H-Benzotriazole,1-(4-morpholinylmethyl)- (CAS No. 5472-71-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its functional versatility, makes it a valuable asset in corrosion inhibition, pharmaceuticals, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to remain a key player in the chemical industry. For researchers and industry professionals seeking innovative solutions, 1H-Benzotriazole,1-(4-morpholinylmethyl)- offers a compelling avenue for exploration and development.